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Compound of Interest

Compound Name: 1-Chloroadamantane

Cat. No.: B1585529 Get Quote

Application Notes and Protocols for 1-
Chloroadamantane
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of 1-Chloroadamantane in a laboratory setting. The information is intended to guide

researchers, scientists, and drug development professionals in the proper management and

application of this compound.
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Property Value Reference

Chemical Name 1-Chloroadamantane [1][2]

Synonyms

1-Adamantyl chloride,

Tricyclo[3.3.1.13,7]decane, 1-

chloro-

[1][3]

CAS Number 935-56-8 [1][2]

Molecular Formula C₁₀H₁₅Cl [3]

Molecular Weight 170.68 g/mol [3]

Appearance
White to light grey crystalline

solid
[1][4]

Melting Point 163 - 166 °C [2][5]

Solubility

Poorly soluble in water.

Soluble in nonpolar organic

solvents and hydrocarbons.

[2][4]

Stability
Stable under normal storage

and handling conditions.
[2]

Safety and Handling Protocols
1-Chloroadamantane is a chemical that requires careful handling to minimize risks. It is

classified as an irritant to the eyes, skin, and respiratory system.[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of hazards should be conducted for each specific laboratory

procedure. The following PPE is recommended for handling 1-Chloroadamantane:
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PPE Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

irritation.[6]

Body Protection Laboratory coat.
Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area or

a fume hood to avoid

inhalation of dust.

Minimizes respiratory tract

irritation.[1]

Handling Procedures
General Handling: Avoid contact with eyes, skin, and clothing.[7] Wash hands thoroughly

after handling.[7]

Dispensing: When weighing and dispensing the solid, minimize the generation of dust.[7]

This should be done in a well-ventilated area or a chemical fume hood.

Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in

a suitable container for disposal.[1] Ventilate the area and clean the spill site.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[7]

Skin Contact

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[7]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[7]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek medical

attention.[7]

Storage Protocols
Proper storage of 1-Chloroadamantane is crucial to maintain its stability and prevent

hazardous situations.

Storage Condition Recommendation Rationale

Container
Store in a tightly closed

container.[4]

Prevents contamination and

exposure to moisture.

Location
Store in a cool, dry, well-

ventilated area.[4]

Maintains stability and

prevents degradation.

Incompatible Substances
Store away from strong

oxidizing agents.[2]

Avoids potentially violent

reactions.
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1-Chloroadamantane is a key building block in organic synthesis and medicinal chemistry,

often used as a precursor for various adamantane derivatives.[2][8]

Synthesis of 1-Chloroadamantane from Adamantane
This protocol describes a method for the direct chlorination of adamantane.[9]

Materials:

Adamantane

tert-Butyl chloride

Aluminum chloride (AlCl₃)

Carbon tetrachloride (CCl₄)

35% Hydrochloric acid (ice-cooled)

Calcium chloride (for drying)

Procedure:

In a 250 ml reactor equipped with a mechanical stirrer, dropping funnel, and a reflux

condenser with a drying tube, place adamantane (0.05 mol) and the Lewis acid catalyst

(e.g., AlCl₃, 6.7 x 10⁻³ mol) in a suitable solvent.[9]

Add tert-butyl chloride (0.06 mol) dropwise through the dropping funnel while stirring

vigorously at ambient temperature.[9]

Continue stirring for 4 hours.[9]

Cool the reaction mixture in an ice-water bath.[9]

Quench the reaction by adding 20 ml of ice-cooled 35% hydrochloric acid.[9]

Separate the two phases. Extract the aqueous phase with carbon tetrachloride.[9]

Combine the organic phases, wash with water, and dry over calcium chloride.[9]
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Remove the solvent using a rotary evaporator to obtain the crude product.[9]

Analyze the product, for example, by gas chromatography-mass spectrometry (GC-MS).[9]

SN1 Reaction of 1-Chloroadamantane
1-Chloroadamantane is a classic substrate for demonstrating SN1 reactions due to the

stability of the tertiary adamantyl carbocation.[7][10]

Materials:

1-Chloroadamantane

Silver nitrate (AgNO₃)

Ethanol

Procedure:

Prepare a solution of silver nitrate in ethanol. This will serve as the reagent to facilitate the

SN1 reaction.[10]

In a separate test tube, dissolve a small amount of 1-Chloroadamantane in ethanol.

Add the silver nitrate/ethanol solution to the 1-Chloroadamantane solution.

The silver cation (Ag⁺) coordinates with the chlorine atom, promoting the departure of the

chloride leaving group to form a stable tertiary carbocation.[10]

The chloride ion reacts with the silver ion to form a white precipitate of silver chloride (AgCl),

providing a visual confirmation of the reaction.[10]

The ethanol acts as a nucleophile (solvolysis), attacking the carbocation to form an ether

product.[10]

Visualized Workflows
Safe Handling and Storage Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.tandfonline.com/doi/pdf/10.1080/00397918908051068
https://www.tandfonline.com/doi/pdf/10.1080/00397918908051068
https://www.benchchem.com/product/b1585529?utm_src=pdf-body
https://www.benchchem.com/product/b1585529?utm_src=pdf-body
https://www.chegg.com/homework-help/questions-and-answers/1-chloroadamantane-undergo-sn1-sn2-reactions-q224745167
https://www.chegg.com/homework-help/questions-and-answers/sn1-reaction-conditions-create-reaction-conditions-sn1-reaction-silver-nitrate-ethanol-sol-q46482736
https://www.benchchem.com/product/b1585529?utm_src=pdf-body
https://www.chegg.com/homework-help/questions-and-answers/sn1-reaction-conditions-create-reaction-conditions-sn1-reaction-silver-nitrate-ethanol-sol-q46482736
https://www.benchchem.com/product/b1585529?utm_src=pdf-body
https://www.benchchem.com/product/b1585529?utm_src=pdf-body
https://www.chegg.com/homework-help/questions-and-answers/sn1-reaction-conditions-create-reaction-conditions-sn1-reaction-silver-nitrate-ethanol-sol-q46482736
https://www.chegg.com/homework-help/questions-and-answers/sn1-reaction-conditions-create-reaction-conditions-sn1-reaction-silver-nitrate-ethanol-sol-q46482736
https://www.chegg.com/homework-help/questions-and-answers/sn1-reaction-conditions-create-reaction-conditions-sn1-reaction-silver-nitrate-ethanol-sol-q46482736
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Storage of 1-Chloroadamantane
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Caption: Logical workflow for the safe handling and storage of 1-Chloroadamantane.
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Experimental Workflow: Synthesis of 1-
Chloroadamantane

Experimental Workflow for the Synthesis of 1-Chloroadamantane
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Click to download full resolution via product page

Caption: Step-by-step experimental workflow for synthesizing 1-Chloroadamantane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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